Cas no 2098138-82-8 (2-(1-ethyl-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)-N-methylethan-1-amine)

• Product Name: 2-(1-ethyl-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)-N-methylethan-1-amine
• CAS No: 2098138-82-8
• MF: C₁₂H₁₇N₅
• MW: 231.296881437302
• CID: 5724753
• PubChem ID: 121213842
• Update Time: 2025-10-28

2-(1-ethyl-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)-N-methylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2098138-82-8
• AKOS026724315
• 2-(1-ethyl-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)-N-methylethan-1-amine
• F2198-5579
• 2-(1-ethyl-3-pyrazin-2-ylpyrazol-4-yl)-N-methylethanamine

• Inchi： 1S/C12H17N5/c1-3-17-9-10(4-5-13-2)12(16-17)11-8-14-6-7-15-11/h6-9,13H,3-5H2,1-2H3
• InChI Key： IGFRRFMLXFPRFF-UHFFFAOYSA-N
• SMILES： N1(CC)C=C(C(C2C=NC=CN=2)=N1)CCNC

Computed Properties

• Exact Mass: 231.14839556g/mol
• Monoisotopic Mass: 231.14839556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 55.6Ų

Additional information on 2-(1-ethyl-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)-N-methylethan-1-amine

Introduction to 2-(1-ethyl-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)-N-methylethan-1-amine (CAS No. 2098138-82-8)

2-(1-ethyl-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)-N-methylethan-1-amine, with the CAS number 2098138-82-8, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The unique structural features of this compound make it a promising candidate for further research and development in drug discovery.

The chemical structure of 2-(1-ethyl-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)-N-methylethan-1-amine consists of a central pyrazole ring substituted with an ethyl group and a pyrazine moiety, along with an N-methylated ethanamine side chain. This combination of functional groups imparts specific pharmacological properties that are being explored for their potential therapeutic benefits. The pyrazole ring is a key structural element in many bioactive molecules, contributing to their binding affinity and selectivity for various biological targets.

Recent studies have highlighted the potential of 2-(1-ethyl-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)-N-methylethan-1-amine in the treatment of neurodegenerative diseases. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been found to inhibit the activation of microglia and reduce oxidative stress, which are critical factors in the pathogenesis of conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 2-(1-ethyl-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)-N-methylethan-1-amine has also shown promise in cancer research. A study published in the European Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antiproliferative activity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis and the inhibition of cell cycle progression, making it a potential lead compound for the development of novel anticancer drugs.

The pharmacokinetic profile of 2-(1-ethyl-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)-N-methylethan-1-amine has been extensively studied to assess its suitability as a therapeutic agent. Preclinical data indicate that this compound has favorable oral bioavailability and a reasonable half-life, which are important considerations for drug development. Furthermore, it has been shown to exhibit low toxicity in animal models, suggesting a favorable safety profile.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(1-ethyl-3-(pyrazin-2-y l)-1H-pyrazol -4 - yl) - N - methylethan - 1 - amine in human subjects. Early results from phase I trials have been promising, with no serious adverse events reported at therapeutic doses. These findings have paved the way for further clinical evaluation in phase II and III trials, which will provide more comprehensive data on its therapeutic potential.

In conclusion, 2-(1 - ethyl - 3 -(pyrazin - 2 - yl) - 1H - pyrazol - 4 - yl) - N - methylethan - 1 - amine (CAS No . 2098138 - 82 - 8) represents a promising candidate for the development of novel therapeutics targeting neurodegenerative diseases and cancer. Its unique chemical structure and favorable pharmacological properties make it an attractive molecule for further research and clinical investigation. As ongoing studies continue to elucidate its mechanisms of action and therapeutic potential, this compound is likely to play an important role in advancing our understanding and treatment of these challenging medical conditions.